Cas no 20662-93-5 (5-bromo-2-methyl-4-phenyl-oxazole)

5-Bromo-2-methyl-4-phenyl-oxazole is a heterocyclic compound featuring an oxazole core substituted with bromine, methyl, and phenyl groups. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Stille couplings, enabling further functionalization. The methyl and phenyl groups contribute to steric and electronic modulation, influencing selectivity in synthetic pathways. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for constructing complex molecular architectures. Suitable for research and industrial applications requiring precise structural control.
5-bromo-2-methyl-4-phenyl-oxazole structure
20662-93-5 structure
Product Name:5-bromo-2-methyl-4-phenyl-oxazole
CAS No:20662-93-5
MF:C10H8BrNO
MW:238.08062171936
MDL:MFCD09864950
CID:241388
PubChem ID:560698
Update Time:2025-10-21

5-bromo-2-methyl-4-phenyl-oxazole Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-methyl-4-phenyl-oxazole
    • 5-BROMO-2-METHYL-4-PHENYL-1,3-OXAZOLE
    • 5-bromo-2-methyl-4-phenylOxazole
    • Oxazole,5-bromo-2-methyl-4-phenyl-
    • 5-Brom-2-methyl-4-phenyl-oxazol
    • Oxazole,5-bromo-2-methyl-4-phenyl
    • A879507
    • Oxazole, 5-bromo-2-methyl-4-phenyl-
    • 20662-93-5
    • SLOYSHJWCWOWNW-UHFFFAOYSA-N
    • TS-00693
    • 5-Bromo-2-methyl-4-phenyl-1,3-oxazole #
    • MFCD09864950
    • FT-0758304
    • AKOS015999783
    • DTXSID10340000
    • FASTACIDVIOLET10B
    • DB-066289
    • MDL: MFCD09864950
    • Inchi: 1S/C10H8BrNO/c1-7-12-9(10(11)13-7)8-5-3-2-4-6-8/h2-6H,1H3
    • InChI Key: SLOYSHJWCWOWNW-UHFFFAOYSA-N
    • SMILES: BrC1=C(C2C=CC=CC=2)N=C(C)O1

Computed Properties

  • Exact Mass: 236.97900
  • Monoisotopic Mass: 236.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 3.4

Experimental Properties

  • PSA: 26.03000
  • LogP: 3.41250

5-bromo-2-methyl-4-phenyl-oxazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 5-bromo-2-methyl-4-phenyl-oxazole

Recent Advances in the Study of 5-Bromo-2-methyl-4-phenyl-oxazole (CAS: 20662-93-5): A Promising Scaffold in Medicinal Chemistry

The compound 5-bromo-2-methyl-4-phenyl-oxazole (CAS: 20662-93-5) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties and potential as a key scaffold in drug discovery. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, biological activities, and therapeutic applications. Recent studies have demonstrated that the oxazole core, particularly when substituted with bromine and phenyl groups, exhibits remarkable interactions with various biological targets, making it a valuable candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic optimization of 5-bromo-2-methyl-4-phenyl-oxazole, focusing on improving yield and purity. The study employed a Pd-catalyzed cross-coupling reaction, achieving a 78% yield with high selectivity. This advancement addresses previous challenges in the large-scale synthesis of the compound, paving the way for its broader application in preclinical studies. The researchers also noted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where 5-bromo-2-methyl-4-phenyl-oxazole was identified as a potent inhibitor of the NLRP3 inflammasome, a key player in inflammatory diseases. The study revealed that the bromine substitution at the 5-position enhances the compound's binding affinity to the inflammasome complex, reducing IL-1β production by 65% in murine macrophages. These findings suggest its potential as a lead compound for treating chronic inflammatory conditions such as rheumatoid arthritis and gout.

Further investigations have expanded the compound's therapeutic scope. A 2024 preprint on ChemRxiv detailed its activity against drug-resistant bacterial strains, including MRSA. The oxazole derivative exhibited a minimum inhibitory concentration (MIC) of 4 µg/mL, comparable to established antibiotics like vancomycin. Mechanistic studies indicated that the compound disrupts bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs), a novel mode of action that could circumvent existing resistance mechanisms.

Ongoing research is also exploring the compound's utility in oncology. Preliminary data from a collaboration between academic and industry researchers demonstrated that 5-bromo-2-methyl-4-phenyl-oxazole derivatives induce apoptosis in triple-negative breast cancer cells by modulating the PI3K/AKT pathway. The lead candidate from this series showed a 50% reduction in tumor volume in xenograft models, with minimal toxicity to normal cells. These results, though preliminary, underscore the compound's potential as a scaffold for developing targeted cancer therapies.

In conclusion, 5-bromo-2-methyl-4-phenyl-oxazole (CAS: 20662-93-5) represents a multifaceted tool in medicinal chemistry, with applications spanning anti-inflammatory, antimicrobial, and anticancer therapies. Recent advances in its synthesis and mechanistic understanding have positioned it as a promising candidate for further drug development. Future research should focus on structure-activity relationship (SAR) studies to optimize its pharmacological profile and explore its potential in combination therapies.

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